Cas no 1189876-94-5 (N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide
• CAS No: 1189876-94-5
• MF: C₂₅H₁₈Cl₂N₄O₂
• MW: 477.34202337265
• CID: 5390834
• Update Time: 2025-10-29

N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-3-[(2-chlorophenyl)methyl]-3,4-dihydro-4-oxo-5H-pyrimido[5,4-b]indole-5-acetamide
• N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

• Inchi： 1S/C25H18Cl2N4O2/c26-18-9-3-1-7-16(18)13-30-15-28-23-17-8-2-6-12-21(17)31(24(23)25(30)33)14-22(32)29-20-11-5-4-10-19(20)27/h1-12,15H,13-14H2,(H,29,32)
• InChI Key： HIQQSAOQIKSSSQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2Cl)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3Cl)C(=O)C1=2

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1189876-94-5, known as N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamides and features a pyrimidoindole scaffold, which is a common structural motif in various bioactive molecules. The presence of two chlorophenyl groups and an oxo functionality within its structure suggests that this compound may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of pyrimidoindole derivatives in drug discovery, particularly in targeting protein kinases and other enzymes involved in cellular signaling pathways. The pyrimido[5,4-b]indole core of this compound is known to interact with various biological targets, making it a promising candidate for further exploration in therapeutic applications. The chlorophenyl substituents are likely to enhance the molecule's lipophilicity and stability, which are critical factors for drug bioavailability.

The synthesis of N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. Researchers have optimized synthetic routes to improve the yield and purity of this compound, ensuring its suitability for biological testing. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the quality of the product.

From a biological standpoint, this compound has shown moderate inhibitory activity against several kinases in vitro. Its ability to modulate key signaling pathways makes it a potential candidate for treating diseases such as cancer and inflammatory disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with its target proteins, providing valuable insights into its mechanism of action.

The structural features of N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide also make it an attractive lead compound for further modification. By altering the substituents on the chlorophenyl groups or modifying the pyrimidoindole core, researchers can potentially enhance its potency and selectivity for specific targets. Such modifications are currently being explored in academic and industrial settings.

In conclusion, N-(2-chlorophenyl)-2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide represents a valuable addition to the library of bioactive compounds with potential therapeutic applications. Its unique structure and promising biological activity position it as a key molecule for future research in drug discovery.